Cas no 85713-14-0 (5-Amino-8-guanidino-4-oxo-2-phenylmethyloctanoic acid hydrochloride)

5-Amino-8-guanidino-4-oxo-2-phenylmethyloctanoic acid hydrochloride structure
85713-14-0 structure
Product Name:5-Amino-8-guanidino-4-oxo-2-phenylmethyloctanoic acid hydrochloride
CAS No:85713-14-0
MF:C16H25ClN4O3
MW:356.847702741623
CID:990917
Update Time:2024-03-01

5-Amino-8-guanidino-4-oxo-2-phenylmethyloctanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • ARPHAMENINE A
    • Arphamenine A hydrochloride
    • 5-Amino-8-guanidino-4-oxo-2-phenylmethyloctanoic acid hydrochloride
    • Benzenepropanoic acid, alpha-(3-amino-6-((aminoiminomethyl)amino)-2-oxohexyl)-, monohydrochloride, (S-(R*,S*))-
    • C16H24N4O3.HCl
    • HMGUILIKOXYYFP-KZCZEQIWSA-N
    • 5-amino-8-guanidino-4-oxo-2-phenylmethyloctanoic acid
    • Benzenepropanoic acid, alpha-(3-amino-6-((aminoiminomethyl)amino)-2-oxohexyl)-,monohydrochloride, (S-(R*,S*))-
    • Inchi: 1S/C16H24N4O3.ClH/c17-13(7-4-8-20-16(18)19)14(21)10-12(15(22)23)9-11-5-2-1-3-6-11;/h1-3,5-6,12-13H,4,7-10,17H2,(H,22,23)(H4,18,19,20);1H/t12-,13+;/m1./s1
    • InChI Key: HMGUILIKOXYYFP-KZCZEQIWSA-N
    • SMILES: Cl.O=C([C@H](CCC/N=C(\N)/N)N)C[C@H](C(=O)O)CC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 10
  • Complexity: 416
  • Topological Polar Surface Area: 145
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